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Compound of Interest

Compound Name: 4-Hydrazinylbenzohydrazide

CAS No.: 93574-69-7

Cat. No.: B1607787

Get Quote

A Note on Chemical Nomenclature: This guide addresses the physical and chemical properties

of benzohydrazide derivatives. The specific query for "4-Hydrazinylbenzohydrazide" does not

correspond to a commonly cataloged chemical substance. The structure implied by this name,

featuring two hydrazinyl groups, suggests potential high reactivity and instability. This

document will therefore focus on the well-characterized and widely utilized analogue, 4-

Hydroxybenzhydrazide, providing a comprehensive technical overview for researchers,

scientists, and drug development professionals. Should "4-Hydrazinylbenzohydrazide" be a

novel or less common compound, a CAS number or structural formula would be required for a

more targeted analysis.

Introduction to 4-Hydroxybenzhydrazide
4-Hydroxybenzhydrazide (4-HBH), also known as p-hydroxybenzoic acid hydrazide, is a

versatile organic compound that serves as a crucial building block in medicinal chemistry and

analytical sciences. Its structure, featuring a hydroxyl group, a benzene ring, and a hydrazide

moiety, imparts a range of biological activities and chemical functionalities. This guide provides

an in-depth exploration of its core properties, synthesis, and applications.
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Chemical Identity and Structure
IUPAC Name: 4-hydroxybenzohydrazide

Synonyms: p-Hydroxybenzoic acid hydrazide, 4-Hydroxybenzoylhydrazine.[1][2]

CAS Number: 5351-23-5.[1][2][3]

Molecular Formula: C₇H₈N₂O₂.[3]

Molecular Weight: 152.15 g/mol .[1][3]

Molecular Structure:

Caption: Chemical structure of 4-Hydroxybenzhydrazide.

Physical and Chemical Properties
4-Hydroxybenzhydrazide is typically a white to slightly beige fine crystalline powder.[4] Its key

physical and chemical properties are summarized in the table below.

Property Value Source

Melting Point 264-266 °C (decomposes) [1][4]

Boiling Point ~274.61 °C (rough estimate) [4]

Solubility

Acetic acid: water (1:1): 25

mg/mL, clear, colorless to

faintly yellow. Water: 26.5 g/L

[1][4]

pKa 8.57 ± 0.15 (Predicted) [4]

Appearance
White to slightly beige fine

crystalline powder
[4]

Stability and Storage: Store in a cool, dry place, typically between +15°C to +25°C.[4]

Spectroscopic Data
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Spectroscopic analysis is crucial for the identification and characterization of 4-

Hydroxybenzhydrazide.

Spectroscopy Type Key Features

¹H-NMR

The proton NMR spectrum will show

characteristic signals for the aromatic protons,

the amine protons of the hydrazide group, and

the hydroxyl proton. The aromatic protons

typically appear as doublets due to para-

substitution.

¹³C-NMR

The carbon NMR spectrum will display distinct

peaks for the aromatic carbons, with the carbon

attached to the hydroxyl group and the carbonyl

carbon showing characteristic downfield shifts.

IR Spectroscopy

The IR spectrum will exhibit characteristic

absorption bands for the O-H stretch of the

hydroxyl group, N-H stretching of the hydrazide,

C=O stretching of the carbonyl group, and C=C

stretching of the aromatic ring.

Mass Spectrometry

The mass spectrum will show the molecular ion

peak corresponding to the molecular weight of

the compound (152.15 g/mol ).

Synthesis and Purification
The synthesis of benzohydrazide derivatives can be achieved through several methods. A

common approach involves the reaction of a corresponding ester with hydrazine hydrate.[5]

General Synthesis Workflow:
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Methyl 4-Hydroxybenzoate + Hydrazine Hydrate

Reflux in Ethanol

Cool Reaction Mixture

Formation of White Precipitate

Filter Precipitate

Wash with Water

Recrystallize from Ethanol

Pure 4-Hydroxybenzhydrazide

Click to download full resolution via product page

Caption: General workflow for the synthesis of 4-Hydroxybenzhydrazide.

Detailed Protocol: Synthesis of 4-Hydroxybenzhydrazide
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Reaction Setup: In a round-bottom flask, combine methyl 4-hydroxybenzoate and a slight

molar excess of hydrazine hydrate in a suitable solvent, such as ethanol.

Reflux: Heat the mixture to reflux for several hours. The progress of the reaction can be

monitored using thin-layer chromatography (TLC).

Cooling and Precipitation: After the reaction is complete, allow the mixture to cool to room

temperature. A white precipitate of 4-Hydroxybenzhydrazide should form.

Isolation: Collect the precipitate by vacuum filtration.

Washing: Wash the collected solid with cold water to remove any unreacted hydrazine

hydrate and other water-soluble impurities.

Purification: For higher purity, the crude product can be recrystallized from a suitable solvent,

such as ethanol.

Drying: Dry the purified product under vacuum to obtain the final white crystalline solid.

Applications in Research and Drug Development
Hydrazide and hydrazone derivatives are of significant interest in medicinal chemistry due to

their wide range of biological activities.[6][7][8]

Antioxidant Activity: The presence of the hydroxyl group and the hydrazide-hydrazone

fragment contributes to the antioxidant properties of these compounds.[9]

Enzyme Inhibition: Derivatives of 4-Hydroxybenzhydrazide have been investigated as

inhibitors of various enzymes, including monoamine oxidase B (MAO-B) and

acetylcholinesterase (AChE), which are relevant targets in neurodegenerative diseases like

Alzheimer's.[9][10]

Antimicrobial and Anticancer Agents: The benzohydrazide scaffold is found in compounds

with antibacterial, antifungal, and anticancer properties.[7][11]

Analytical Reagent: 4-Hydroxybenzhydrazide is used in analytical chemistry, for instance, in

the colorimetric assay for estimating reducing sugars.[4] It is also used for determining the

concentration of maltose from starch digestion.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC12251600/
https://www.thepharmajournal.com/archives/2018/vol7issue8/PartI/7-7-164-286.pdf
https://www.researchgate.net/publication/320570369_Synthesis_and_biological_evolution_of_hydrazones_derived_from_4-trifluoromethylbenzohydrazide
https://pharmacia.pensoft.net/article/158825/
https://pharmacia.pensoft.net/article/158825/
https://pubmed.ncbi.nlm.nih.gov/41024623/
https://www.thepharmajournal.com/archives/2018/vol7issue8/PartI/7-7-164-286.pdf
https://www.longdom.org/open-access/synthesis-characterization-biological-activities-and-molecular-docking-of-new-benzenesulfonamide-drugs-91997.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9756331.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9756331.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607787?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthetic Intermediate: It serves as a precursor for the synthesis of various heterocyclic

compounds and other bioactive molecules.[6]

Safety and Handling
4-Hydroxybenzhydrazide is classified as an irritant.[3]

Hazard Statements:

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

P280: Wear protective gloves/eye protection/face protection.[3]

P302 + P352: IF ON SKIN: Wash with plenty of water.[3]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[3]

Always consult the Safety Data Sheet (SDS) before handling this chemical.

Conclusion
4-Hydroxybenzhydrazide is a valuable compound with a rich chemistry and a broad spectrum

of applications, particularly in the fields of medicinal and analytical chemistry. Its well-defined

physical and chemical properties, coupled with its straightforward synthesis, make it an

important tool for researchers and drug developers. Further exploration of its derivatives

continues to yield novel compounds with promising therapeutic potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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